4-Chloro-5-nitrophthalic acid
Overview
Description
4-Chloro-5-nitrophthalic acid is a useful research compound. Its molecular formula is C8H4ClNO6 and its molecular weight is 245.57 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalysis in Organic Synthesis : 4-Nitrophthalic acid is an effective catalyst in the imino Diels-Alder reaction for synthesizing pyrano- and furanoquinolines, offering benefits such as being inexpensive, easily available, and water-soluble (Srinivasa, Mahadevan, Hosamani, & Hulikal, 2008).
Synthesis of Heterocyclic Scaffolds : 4-Chloro-2-fluoro-5-nitrobenzoic acid is used to synthesize various heterocyclic scaffolds, which are significant in drug discovery, though the synthesis of 8-membered benzodiazocine cycles remains a challenge (Křupková, Funk, Soural, & Hlaváč, 2013).
Thermochemistry Studies : Research provides experimental and theoretical thermochemistry for 3- and 4-nitrophthalic acids, enabling the determination of isomerization enthalpies and the differences between nitrophthalic acids and their anhydrides (García-Castro et al., 2018).
Crystal Structure Analysis : The crystal structure of 4-nitrophthalate anions and neutral 4-nitrophthalic acid molecules reveals the importance of hydrogen bonding in their interactions (Guo, 2004).
Synthesis of Aminophthalimide : A process was developed to synthesize 4-aminophthalimide with over 90% yield, reducing the usage of hydrochloric acid and waste acid liquid significantly (Dan, 2004).
Graphene Adsorption Studies : Graphene adsorption has been effective in removing 4-chloro-2-nitrophenol from aqueous solutions, demonstrating its potential in water purification (Mehrizad & Gharbani, 2014).
properties
IUPAC Name |
4-chloro-5-nitrophthalic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClNO6/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10(15)16/h1-2H,(H,11,12)(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGBXVOWZWDAOFW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1[N+](=O)[O-])Cl)C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClNO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-5-nitrophthalic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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